Cas no 1539519-82-8 (2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine
• CAS No: 1539519-82-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 6468768
• PubChem ID: 69170521
• Update Time: 2025-10-30

2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine
• 1539519-82-8
• SCHEMBL4743156
• EN300-1830289

• Inchi： 1S/C8H17N/c1-6(2)8(9)5-7(8,3)4/h6H,5,9H2,1-4H3
• InChI Key： OLIAUQBWUYUUDP-UHFFFAOYSA-N
• SMILES： NC1(C(C)C)CC1(C)C

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine (CAS No. 1539519-82-8)

2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine (CAS No. 1539519-82-8) is a specialized organic compound with a unique cyclopropane backbone. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The compound's distinct structure, featuring a cyclopropane ring substituted with dimethyl and isopropyl groups, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its stereochemistry and reactivity, which can be leveraged for designing novel bioactive molecules.

In the context of current trends, 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine aligns with the growing demand for sustainable chemistry and green synthesis. Many users search for "eco-friendly amine derivatives" or "cyclopropane-based building blocks," highlighting the need for compounds like this that balance efficiency and environmental considerations. Its potential role in drug discovery is another hot topic, as the cyclopropylamine moiety is frequently explored in medicinal chemistry for its ability to modulate pharmacokinetic properties.

The synthesis of CAS No. 1539519-82-8 often involves ring-closing reactions or reductive amination strategies, which are widely discussed in academic and industrial forums. Recent advancements in catalytic methods have improved the yield and selectivity of such processes, making this compound more accessible for research. Users frequently inquire about "scalable synthesis of cyclopropanamines" or "stereoselective amine preparation," reflecting the practical challenges addressed by modern methodologies.

From an application standpoint, 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine is investigated for its potential in flavor and fragrance industries. Its structural rigidity and volatility profile make it a candidate for creating novel aromatic compounds. Searches like "amine derivatives in perfumery" or "cyclopropane flavors" indicate rising interest in this niche. Additionally, its use in polymer chemistry as a cross-linking agent or monomer modifier is an emerging area of study, resonating with queries about "high-performance polymers" and "amine-functionalized materials."

Quality control and analytical characterization of CAS No. 1539519-82-8 are critical for ensuring reproducibility. Techniques such as GC-MS, NMR spectroscopy, and HPLC are commonly employed, as evidenced by frequent searches for "amine purity analysis" or "cyclopropane compound identification." Regulatory compliance is another key concern, with users seeking information on "REACH compliance for amine compounds" or "safety data sheets for cyclopropanamines."

In summary, 2,2-dimethyl-1-(propan-2-yl)cyclopropan-1-amine represents a versatile and scientifically intriguing molecule. Its relevance to cutting-edge research and alignment with industry trends ensure its continued importance in chemical innovation. As exploration of its properties and applications expands, this compound is poised to play a pivotal role in addressing contemporary challenges in synthetic and applied chemistry.